A Schiff base complex of lanthanum on modified MCM-41 as a reusable nanocatalyst in the homoselective synthesis of 5-substituted 1H-tetrazoles†

RSC Advances Pub Date: 2022-11-29 DOI: 10.1039/D2RA05413B

Abstract

In this work, mesoporous MCM-41 was modified by a new Schiff-base formed from the condensation of triethylenetatramine and 5-bromosalicylaldehyde. Then, it was used for the stabilization of lanthanum metal (La-Schiff base@MCM-41) as a homoselective, reusable, efficient and biocompatible catalyst in the synthesis of 5-substituted 1H-tetrazole derivatives. The synthesized tetrazoles were characterized using 1H NMR and FT-IR spectroscopy and methods to measure their physical properties. La-Schiff base@MCM-41 was characterized by using various techniques such as ICP, CHN, XRD, TGA, BET, FT-IR spectroscopy, SEM, EDS and WDX. This catalyst has good stability and a heterogeneous nature, enabling it to be easily recovered and reused several times without significant loss in catalytic activity. This present strategy has important advantages such as utilizing PEG as a green solvent, short reaction times, excellent yields, easy recycling of the catalyst and pure separation of the products. The recovered La-Schiff base@MCM-41 catalyst was characterized by using FT-IR spectroscopy, SEM and AAS.

Graphical abstract: A Schiff base complex of lanthanum on modified MCM-41 as a reusable nanocatalyst in the homoselective synthesis of 5-substituted 1H-tetrazoles
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